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Compound of Interest

Compound Name: 3-Amino-5-nitrosalicylic acid

Cat. No.: B13788187 Get Quote

This technical guide provides a comprehensive overview of the spectrophotometric properties

of 3-Amino-5-nitrosalicylic acid (3,5-ANS). Aimed at researchers, scientists, and drug

development professionals, this document details the compound's key spectral characteristics,

outlines experimental protocols for its analysis, and discusses the challenges associated with

its quantitative measurement.

Introduction
3-Amino-5-nitrosalicylic acid is an aromatic compound notable for its application in the

quantification of reducing sugars via the 3,5-dinitrosalicylic acid (DNS or DNSA) assay. In this

well-established method, 3,5-dinitrosalicylic acid is reduced by a reducing sugar under alkaline

conditions and heat, yielding 3-Amino-5-nitrosalicylic acid.[1] The intensity of the resulting

colored solution is proportional to the concentration of the reducing sugar, which can be

determined spectrophotometrically.[2][3]

Spectrophotometric Properties
The primary spectrophotometric application of 3-Amino-5-nitrosalicylic acid is in UV-Visible

absorption spectroscopy. The compound exhibits a distinct and strong absorption maximum in

the visible region, which forms the basis of the DNS assay.
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The key absorption parameter for 3-Amino-5-nitrosalicylic acid is its wavelength of maximum

absorbance (λmax).

Parameter Value Notes

λmax 540 nm

This is the wavelength of

maximum absorbance for the

colored product formed in the

DNS assay.[1] Minor variations

in the reported λmax (from 500

nm to 560 nm) can be found,

but 540 nm is the most

commonly cited value for

measurement.[2][4]

Molar Absorptivity (ε) Not well-established

The molar extinction coefficient

for 3-Amino-5-nitrosalicylic

acid is not readily available in

the scientific literature.

Researchers have reported

difficulty in finding a consistent

and reliable value.[5] This is

partly due to the fact that the

DNS assay's color

development can be

influenced by the specific

reducing sugar and reaction

conditions. Consequently,

quantitative analysis is typically

performed using a standard

curve of a known reducing

sugar, such as glucose, rather

than relying on a molar

absorptivity value.
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There is a notable lack of information in the scientific literature regarding the fluorescence

properties of 3-Amino-5-nitrosalicylic acid. While studies on the fluorescence of structurally

related compounds like 5-aminosalicylic acid exist, the excitation and emission spectra, as well

as the quantum yield for 3-Amino-5-nitrosalicylic acid, have not been documented.[6]

Experimental Protocols
The generation and spectrophotometric measurement of 3-Amino-5-nitrosalicylic acid are

central to the DNS assay for determining the concentration of reducing sugars. The following is

a detailed, generalized protocol for this assay.

Preparation of DNS Reagent
Several variations of the DNS reagent formulation exist. A commonly used composition is as

follows:

3,5-Dinitrosalicylic acid: 1.0 g

Sodium hydroxide (NaOH): 1.0 g

Sodium potassium tartrate (Rochelle salt): 30.0 g

Phenol (optional): 0.2 g

Sodium sulfite (optional): 0.05 g

Distilled water: to a final volume of 100 mL

Procedure:

Dissolve 1.0 g of 3,5-dinitrosalicylic acid in 50 mL of distilled water by gently heating.

In a separate container, dissolve 30 g of sodium potassium tartrate in 20 mL of a 2N NaOH

solution.

Slowly and carefully add the sodium potassium tartrate solution to the 3,5-dinitrosalicylic acid

solution with continuous stirring.
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If included, dissolve the phenol and sodium sulfite in the mixture.

Adjust the final volume to 100 mL with distilled water.

Store the reagent in a dark, airtight bottle. The reagent should be a clear, yellow-orange

color.[2][7][8]

Quantification of Reducing Sugars
Procedure:

Sample Preparation: Prepare a series of standards with known concentrations of a reducing

sugar (e.g., glucose) and the unknown sample(s) to be tested.

Reaction: In a series of test tubes, mix a small volume of the sample or standard (e.g., 0.3

mL) with an equal volume of the DNS reagent (e.g., 0.3 mL).[2]

Incubation: Place the test tubes in a boiling water bath for 5-10 minutes. A color change from

yellow to reddish-brown will be observed, with the intensity of the red color being

proportional to the concentration of the reducing sugar.[3][4]

Cooling: After incubation, immediately cool the test tubes to room temperature under running

tap water to stop the reaction.[9]

Dilution: Add a fixed volume of distilled water (e.g., 3 mL) to each tube to dilute the colored

solution and bring the absorbance into the optimal range for the spectrophotometer.[2]

Spectrophotometric Measurement: Measure the absorbance of each solution at 540 nm

using a spectrophotometer. Use a blank containing the DNS reagent and distilled water

(instead of a sugar sample) to zero the instrument.[10][11]

Data Analysis: Plot a standard curve of absorbance at 540 nm versus the concentration of

the reducing sugar standards. Determine the concentration of the unknown sample by

interpolating its absorbance on the standard curve.[12]

Mandatory Visualizations
DNS Assay Workflow
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The following diagram illustrates the key steps in the 3,5-dinitrosalicylic acid (DNS) assay for

the quantification of reducing sugars.
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Caption: Workflow of the DNS assay for reducing sugar quantification.

Chemical Reaction in DNS Assay
The following diagram illustrates the chemical transformation at the core of the DNS assay.
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Caption: The reduction of DNSA to 3,5-ANS by a reducing sugar.

Conclusion
3-Amino-5-nitrosalicylic acid is a crucial chromophore for the widely used DNS assay. Its

strong absorbance at 540 nm allows for the sensitive detection of reducing sugars. However,

researchers and professionals in drug development should be aware of the challenges in its
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direct quantification due to the lack of a well-established molar absorptivity value. The

recommended approach is the consistent use of a standard curve for the specific sugar of

interest. Furthermore, the fluorescence properties of this compound remain an unexplored

area, presenting a potential avenue for future research. The provided protocols and workflows

offer a solid foundation for the practical application of the spectrophotometric properties of 3-
Amino-5-nitrosalicylic acid in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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